Cas no 2287260-05-1 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid)
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2287260-05-1
- 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid
- Z3322062644
- EN300-6478871
- 2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid
-
- Inchi: 1S/C12H17N3O5/c1-12(2,3)20-11(19)14-7(10(17)18)6-8-13-5-4-9(16)15-8/h4-5,7H,6H2,1-3H3,(H,14,19)(H,17,18)(H,13,15,16)
- InChI Key: UMCDDQRHVNFDOL-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC1=NC=CC(N1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 283.11682065g/mol
- Monoisotopic Mass: 283.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 117Ų
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6478871-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 0.05g |
$218.0 | 2025-03-15 | |
| Enamine | EN300-6478871-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 0.1g |
$326.0 | 2025-03-15 | |
| Enamine | EN300-6478871-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 0.25g |
$466.0 | 2025-03-15 | |
| Enamine | EN300-6478871-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 0.5g |
$735.0 | 2025-03-15 | |
| Enamine | EN300-6478871-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 1.0g |
$943.0 | 2025-03-15 | |
| Enamine | EN300-6478871-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 2.5g |
$1848.0 | 2025-03-15 | |
| Enamine | EN300-6478871-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 5.0g |
$2732.0 | 2025-03-15 | |
| Enamine | EN300-6478871-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoic acid |
2287260-05-1 | 95.0% | 10.0g |
$4052.0 | 2025-03-15 | |
| Aaron | AR028Q92-50mg |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoicacid |
2287260-05-1 | 95% | 50mg |
$325.00 | 2025-02-16 | |
| Aaron | AR028Q92-100mg |
2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxypyrimidin-2-yl)propanoicacid |
2287260-05-1 | 95% | 100mg |
$474.00 | 2025-02-16 |
2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid
Comprehensive Overview of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid (CAS No. 2287260-05-1)
The compound 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid (CAS No. 2287260-05-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core and a propanoic acid moiety, makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential role as a building block for novel therapeutics, given its ability to interact with biological targets.
In recent years, the demand for custom synthesis and high-purity compounds like 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid has surged, driven by advancements in precision medicine and biologics. This compound’s CAS No. 2287260-05-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its molecular weight and solubility properties are also critical factors for researchers optimizing formulations for drug delivery systems.
One of the most discussed topics in the scientific community is the compound’s potential application in targeted therapy. The pyrimidine ring, a common motif in nucleic acid analogs, suggests possible utility in antiviral or anticancer agents. Additionally, the carbamate group (2-Methylpropan-2-yl)oxycarbonylamino) introduces stability, which is advantageous for prodrug design. These features align with the growing interest in small-molecule inhibitors and enzyme modulators.
From a synthetic chemistry perspective, the compound’s reaction pathways and derivatization potential are subjects of active investigation. Laboratories specializing in organic synthesis often explore its protection-deprotection strategies, particularly for the amino acid segment. The propanoic acid functionality further enables conjugation with other molecules, making it a versatile intermediate for peptide coupling and bioconjugation techniques.
Environmental and green chemistry considerations are also shaping research around this compound. Scientists are evaluating sustainable synthesis methods to minimize waste and energy consumption, reflecting broader trends in eco-friendly pharmaceutical production. The compound’s biodegradability and toxicity profile are under scrutiny to ensure compliance with regulatory standards.
In summary, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid (CAS No. 2287260-05-1) represents a multifaceted compound with broad applicability in life sciences. Its structural features and functional groups make it a valuable asset for researchers exploring drug discovery, molecular biology, and material science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutic innovations.
2287260-05-1 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-oxo-1H-pyrimidin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)